Cas no 1785319-51-8 (5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1785319-51-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6121986
• PubChem ID: 136758073
• Update Time: 2025-10-28

5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-2000064
• 1785319-51-8

• Inchi： 1S/C11H10N2O3/c1-13-10(8(6-12-13)11(15)16)7-4-2-3-5-9(7)14/h2-6,14H,1H3,(H,15,16)
• InChI Key： CCCXCOGOXVQCJX-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1785319-51-8)

5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the chemical compound code CAS No. 1785319-51-8, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of both hydroxyl and carboxylic acid functional groups on the aromatic ring and the methyl-substituted pyrazole core, respectively, imparts unique reactivity and potential pharmacological properties that have garnered interest from researchers worldwide.

The structural framework of 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted at the 1-position with a methyl group, at the 2-position with a hydroxyl group, and at the 4-position with a carboxylic acid moiety. This arrangement creates multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery. The hydroxyl group, in particular, can participate in hydrogen bonding interactions, enhancing binding affinity to proteins, while the carboxylic acid group provides opportunities for salt formation and further derivatization.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of pyrazole-based compounds as inhibitors of enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, pyrazole derivatives have shown promise as kinase inhibitors, making them valuable candidates for anticancer therapies. The compound 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is no exception and has been explored in several preclinical studies for its potential pharmacological activity.

One of the most compelling aspects of 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is its ability to modulate biological pathways associated with neurodegenerative diseases. Emerging research suggests that this compound may interact with receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group on the aromatic ring can engage in specific interactions with target proteins, potentially leading to the development of novel therapeutic agents that can slow down or even reverse disease progression.

The carboxylic acid functionality at the 4-position of the pyrazole ring also plays a crucial role in determining the compound's pharmacokinetic properties. This group can form salts with various cations, improving solubility and bioavailability—a critical factor for drug efficacy. Furthermore, the carboxylic acid moiety can undergo further chemical modifications, such as esterification or amidation, to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid with high accuracy. Molecular docking studies have revealed that this compound can bind to various protein targets with high specificity, suggesting its potential as a lead compound for drug development. These studies also highlight the importance of optimizing the substitution pattern on the pyrazole ring to enhance binding affinity and reduce off-target effects.

The synthesis of 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has been reported by several research groups using different methodologies. Common approaches include multi-step organic synthesis involving condensation reactions between hydrazine derivatives and α-bromo ketones or α-chloro carbonyl compounds. Additionally, catalytic hydrogenation or oxidation steps may be employed to introduce or modify functional groups on the aromatic ring. The development of efficient synthetic routes is essential for scaling up production and conducting large-scale biochemical assays.

In conclusion, 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1785319-51-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely that 5-(2-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid will play an increasingly important role in drug discovery and development efforts worldwide.